Cas no 7154-71-4 (Diethyl 2-octadecylpropanedioate)
7154-71-4 structure
Product Name:Diethyl 2-octadecylpropanedioate
CAS No:7154-71-4
MF:C25H48O4
MW:412.646228790283
CID:1750499
PubChem ID:252260
Update Time:2025-04-21
Diethyl 2-octadecylpropanedioate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-octadecylpropanedioate
- NSC73734
- diethyl stearylmalonate
- AG-K-39667
- octadecyl-malonic acid diethyl ester
- Octadecyl-malonsaeure-diaethylester
- AC1L5LL2
- AC1Q63UP
- 2-Octadecylmalonic acid diethyl ester
- CTK2I0099
- AR-1I4766
- diethyl octadecylmalonate
- diethyl octadecylpropanedioate
- diethyl 2-octadecylmalonate
- diethyl 2-octadecylmalonate;octadecyl-malonic acid diethyl ester;diethyl octadecylmalonate;diethyl octadecylpropanedioate;diethyl stearylmalonate;2-Octadecylmalonic acid diethyl ester;Octadecyl-malonsaeure-diaethylester;
- NSC-73734
- 7154-71-4
- n-octadecyl-diethyl malonate
- SCHEMBL5849644
- NSC 73734
- DTXSID50291183
-
- Inchi: 1S/C25H48O4/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24(26)28-5-2)25(27)29-6-3/h23H,4-22H2,1-3H3
- InChI Key: KTJAWNZADNYGFD-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)CCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 412.35500
- Monoisotopic Mass: 412.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 23
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 7.38040
Diethyl 2-octadecylpropanedioate Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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